Cas no 29671-77-0 (3,3-dichloroprop-2-ene-1-sulfonamide)

• Product Name: 3,3-dichloroprop-2-ene-1-sulfonamide
• CAS No: 29671-77-0
• MF: C₃H₅Cl₂NO₂S
• MW: 190.048297643661
• MDL: MFCD30344811
• CID: 4644060
• PubChem ID: 124251848
• Update Time: 2025-10-30

3,3-dichloroprop-2-ene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Propene-1-sulfonamide, 3,3-dichloro-
• 3,3-dichloroprop-2-ene-1-sulfonamide

• MDL： MFCD30344811
• Inchi： 1S/C3H5Cl2NO2S/c4-3(5)1-2-9(6,7)8/h1H,2H2,(H2,6,7,8)
• InChI Key： HTRMVUATQPCQNP-UHFFFAOYSA-N
• SMILES： C(S(N)(=O)=O)/C=C(/Cl)\Cl

Additional information on 3,3-dichloroprop-2-ene-1-sulfonamide

Introduction to 3,3-dichloroprop-2-ene-1-sulfonamide (CAS No. 29671-77-0) and Its Emerging Applications in Chemical Biology

The compound 3,3-dichloroprop-2-ene-1-sulfonamide (CAS No. 29671-77-0) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural features, comprising a sulfonamide functional group and a conjugated diene system, make it a versatile scaffold for designing novel bioactive molecules. This introduction delves into the compound's chemical properties, synthesis methods, and its relevance in contemporary research, particularly in drug discovery and molecular recognition.

At the core of understanding 3,3-dichloroprop-2-ene-1-sulfonamide lies its molecular architecture. The presence of two chlorine atoms at the 3-position of the propadiene backbone introduces electrophilic centers that can participate in various chemical reactions, such as nucleophilic substitution or cross-coupling reactions. Meanwhile, the sulfonamide group (-SO₂NH₂) serves as a critical pharmacophore, known for its ability to form hydrogen bonds and interact with biological targets. This combination of structural elements allows researchers to fine-tune the compound's properties for specific applications.

The synthesis of 3,3-dichloroprop-2-ene-1-sulfonamide typically involves multi-step organic transformations. One common approach begins with the chlorination of propene derivatives followed by sulfonation and subsequent amination. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions or organometallic transformations, can further modify the molecule's structure to enhance its biological activity. These synthetic strategies are crucial for producing derivatives with tailored properties for drug development or material science applications.

In recent years, 3,3-dichloroprop-2-ene-1-sulfonamide has garnered attention in the field of medicinal chemistry due to its potential as an intermediate in the synthesis of bioactive compounds. Researchers have explored its derivatives as inhibitors of enzymes involved in metabolic pathways or as modulators of receptor activity. For instance, studies have shown that certain sulfonamide-containing compounds exhibit inhibitory effects on carbonic anhydrase enzymes, which are implicated in various physiological processes including respiration and acid-base balance.

Moreover, the conjugated diene system in 3,3-dichloroprop-2-ene-1-sulfonamide lends itself to applications in material science. The compound's ability to undergo polymerization reactions makes it a candidate for developing novel polymers with specific mechanical or optical properties. Such materials could find applications in coatings, adhesives, or even optoelectronic devices. The versatility of this compound underscores its importance not only in pharmaceuticals but also in broader chemical applications.

Recent advancements in computational chemistry have further enhanced the understanding of 3,3-dichloroprop-2-ene-1-sulfonamide's interactions with biological targets. Molecular docking studies and quantum mechanical calculations have provided insights into how this compound binds to proteins and nucleic acids. These computational approaches are invaluable for designing next-generation drugs with improved efficacy and reduced side effects. By leveraging these tools, researchers can predict the binding affinities and mechanisms of action of various derivatives more efficiently than traditional experimental methods alone.

The role of 3,3-dichloroprop-2-ene-1-sulfonamide in drug discovery is particularly highlighted by its potential as a lead compound for antiviral or anticancer agents. The sulfonamide group's ability to disrupt viral protease activity or inhibit kinases has been exploited in several high-throughput screening campaigns. Preliminary results from these studies suggest that certain derivatives exhibit promising antiviral properties against RNA viruses by interfering with their replication cycles. Similarly, anticancer research has explored derivatives that target specific mutations or signaling pathways involved in tumor growth.

As interest in green chemistry grows, sustainable synthetic routes for producing 3,3-dichloroprop-2-ene-1-sulfonamide are being developed. Catalytic methods that minimize waste and energy consumption are gaining traction among researchers aiming to reduce the environmental impact of pharmaceutical manufacturing. These innovations align with global efforts to promote sustainable practices across industries while maintaining high standards of product quality and efficacy.

The future prospects for 3,3-dichloroprop-2-ene-1-sulfonamide appear promising as new methodologies and applications continue to emerge. Ongoing research is likely to uncover additional biological activities and industrial uses for this versatile compound. Collaborative efforts between academia and industry will be essential in translating laboratory findings into practical solutions that benefit society.